
Personal protective equipment for handling
Amino-PEG10-Amine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Amino-PEG10-Amine

Cat. No.: B605450 Get Quote

Essential Safety and Handling Guide for Amino-
PEG10-Amine
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Amino-PEG10-Amine.

Adherence to these procedures is vital for ensuring laboratory safety and maintaining the

integrity of your research.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Amino-PEG10-Amine is presented

below. This data is essential for safe handling and storage.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b605450?utm_src=pdf-interest
https://www.benchchem.com/product/b605450?utm_src=pdf-body
https://www.benchchem.com/product/b605450?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₂₂H₄₈N₂O₁₀[1][2]

Molecular Weight 500.6 g/mol [1][3]

Appearance Colourless to Pale Yellow Liquid[4]

Purity Min. 95%

Solubility
Soluble in DMSO. The hydrophilic PEG spacer

increases solubility in aqueous media.

Storage Conditions

Store at 0 - 4°C for the short term (days to

weeks) or -20°C for the long term (months to

years). Keep in a dry, dark place.

Synonyms

3,6,9,12,15,18,21,24,27,30-

Decaoxadotriacontane-1,32-diamine, H2N-

PEG10-CH2CH2NH2, NH2-PEG10-NH2

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling Amino-
PEG10-Amine to prevent exposure. The following PPE should be worn at all times:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A laboratory coat.

Respiratory Protection: In cases where aerosols or mists may be generated, a NIOSH-

approved respirator is recommended.
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Figure 1. PPE Selection based on Handling Conditions.

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the stability of Amino-PEG10-Amine
and ensuring a safe laboratory environment.

Handling:

Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation

of any potential vapors or mists.

Avoid contact with skin and eyes.

Prepare and use solutions on the same day whenever possible.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b605450?utm_src=pdf-body-img
https://www.benchchem.com/product/b605450?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If preparing stock solutions in advance, store them as aliquots in tightly sealed vials at -20°C

for up to one month.

Before use, allow the product to equilibrate to room temperature for at least one hour prior to

opening the vial.

Storage:

Store in a tightly sealed container in a dry and dark environment.

For short-term storage, maintain at 0 - 4°C.

For long-term storage, store at -20°C.

Emergency Procedures: Spills and Exposure
In the event of a spill or personnel exposure, immediate and appropriate action is critical.

Spill Management:

Evacuate: Immediately clear the affected area.

Ventilate: Ensure the area is well-ventilated.

Contain: Absorb the spill with an inert material such as vermiculite, sand, or a commercial

spill absorbent.

Collect: Carefully sweep or scoop the absorbed material into a designated, sealed

hazardous waste container.

Clean: Clean the spill area with a suitable solvent, followed by soap and water. Collect all

cleaning materials as hazardous waste.

First Aid Measures:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.
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Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Disposal Plan
Dispose of Amino-PEG10-Amine and any contaminated materials in accordance with all

applicable federal, state, and local regulations.

Waste Segregation:

Solid Waste: Collect solid Amino-PEG10-Amine and contaminated items (e.g., pipette

tips, gloves) in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: If dissolved in a solvent, collect in a designated container for chemical

waste. Do not mix with other waste streams unless compatible.

Container Labeling: The hazardous waste container must be clearly labeled with "Hazardous

Waste," the full chemical name ("Amino-PEG10-Amine"), and the approximate

concentration and quantity. The container must be kept closed when not in use.

Final Disposal: Do not dispose of Amino-PEG10-Amine down the drain. Arrange for the

pickup and disposal of the hazardous waste container through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.
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Figure 2. Safe Handling Workflow for Amino-PEG10-Amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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